Cas no 332910-41-5 (3-Phenyl-5-thiophen-2-yl-4-p-tolyl-4H-[1,2,4]triazole)

3-Phenyl-5-thiophen-2-yl-4-p-tolyl-4H-[1,2,4]triazole structure
332910-41-5 structure
Product Name:3-Phenyl-5-thiophen-2-yl-4-p-tolyl-4H-[1,2,4]triazole
CAS No:332910-41-5
MF:C19H15N3S
MW:317.407502412796
CID:3071963
PubChem ID:829417
Update Time:2025-04-21

3-Phenyl-5-thiophen-2-yl-4-p-tolyl-4H-[1,2,4]triazole Chemical and Physical Properties

Names and Identifiers

    • 3-Phenyl-5-thiophen-2-yl-4-p-tolyl-4H-[1,2,4]triazole
    • 332910-41-5
    • SMR000116762
    • MLS000526288
    • CHEMBL1378579
    • HMS2503L18
    • AKOS000576438
    • 3-Phenyl-5-(thiophen-2-yl)-4-(p-tolyl)-4H-1,2,4-triazole
    • MDL: MFCD02738408
    • Inchi: 1S/C19H15N3S/c1-14-9-11-16(12-10-14)22-18(15-6-3-2-4-7-15)20-21-19(22)17-8-5-13-23-17/h2-13H,1H3
    • InChI Key: DXXCGXUHIXJFCJ-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1=NN=C(C2C=CC=CC=2)N1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 317.09866866Da
  • Monoisotopic Mass: 317.09866866Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 59Ų

3-Phenyl-5-thiophen-2-yl-4-p-tolyl-4H-[1,2,4]triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM517894-1g
3-Phenyl-5-(thiophen-2-yl)-4-(p-tolyl)-4H-1,2,4-triazole
332910-41-5 97%
1g
$291 2022-09-29
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